Cas no 183945-54-2 (Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]-)

• Product Name: Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]-
• CAS No: 183945-54-2
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• CID: 3822705
• PubChem ID: 10845984
• Update Time: 2025-04-22

Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]-
• SCHEMBL18856709
• 3-methyl-4-((trifluoromethyl)sulfanyl)aniline
• 3-methyl-4-[(trifluoromethyl)sulfanyl]aniline
• DTXSID901255140
• 3-Methyl-4-(trifluoromethylthio)aniline
• KYTGREIWAGIICV-UHFFFAOYSA-N
• 3-Methyl-4-((trifluoromethyl)thio)benzenamine
• EN300-4199937
• 3-Methyl-4-[(trifluoromethyl)thio]benzenamine
• 183945-54-2
• 889-726-4

• Inchi： 1S/C8H8F3NS/c1-5-4-6(12)2-3-7(5)13-8(9,10)11/h2-4H,12H2,1H3
• InChI Key： KYTGREIWAGIICV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 207.03295492Da
• Monoisotopic Mass: 207.03295492Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers